Cas no 1361500-40-4 (4-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-3-methanol)

• Product Name: 4-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-3-methanol
• CAS No: 1361500-40-4
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 4933491
• Update Time: 2025-10-30

4-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-3-methanol

• Inchi： 1S/C9H10ClF2NO/c1-5-3-13-8(9(11)12)7(4-14)6(5)2-10/h3,9,14H,2,4H2,1H3
• InChI Key： BNBULPJRHNFWHH-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=CN=C(C(F)F)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Additional information on 4-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-3-methanol

Comprehensive Overview of 4-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-3-methanol (CAS No. 1361500-40-4)

The compound 4-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-3-methanol (CAS No. 1361500-40-4) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group, a difluoromethyl moiety, and a methanol substituent, makes it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in 4-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-3-methanol is particularly noteworthy, as fluorine atoms are known to improve the pharmacokinetic properties of bioactive molecules. This compound is often discussed in the context of green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce such complex structures.

One of the most frequently asked questions about CAS No. 1361500-40-4 revolves around its synthetic routes. The compound can be synthesized through multi-step reactions involving halogenation, fluorination, and oxidation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, reducing reaction times and improving yields. These innovations align with the growing interest in process intensification and cost-effective manufacturing in the chemical industry.

The applications of 4-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-3-methanol extend beyond pharmaceuticals. It has shown promise in the development of agrochemicals, particularly in the design of next-generation herbicides and fungicides. The chloromethyl group, for instance, can serve as a reactive handle for further functionalization, enabling the creation of compounds with tailored biological activities. This versatility has made it a subject of interest in precision agriculture, where targeted pest control is a priority.

From a regulatory perspective, CAS No. 1361500-40-4 is not classified as a hazardous substance under major global frameworks such as REACH and TSCA. However, researchers are advised to handle it with standard laboratory precautions, given its reactive functional groups. The compound's stability under various conditions has been a topic of study, with findings suggesting that it remains stable at room temperature when stored in airtight containers away from moisture and light.

In the realm of computational chemistry, 4-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-3-methanol has been the subject of molecular modeling studies. These investigations aim to predict its interactions with biological targets and optimize its structure for specific applications. The integration of artificial intelligence and machine learning in drug discovery has further accelerated the exploration of this compound's potential, making it a focal point in digital chemistry initiatives.

As the scientific community continues to explore the possibilities of fluorinated heterocycles, 4-(Chloromethyl)-2-(difluoromethyl)-5-methylpyridine-3-methanol stands out as a compound with significant untapped potential. Its role in advancing medicinal chemistry and material science is likely to expand, driven by ongoing research and technological advancements. For those interested in its procurement, it is available through specialized chemical suppliers, often with custom synthesis options to meet specific research needs.